Cas no 1707605-68-2 (4-(3-Fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine)

• Product Name: 4-(3-Fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine
• CAS No: 1707605-68-2
• MF: C₁₀H₉FN₂O₂S₂
• MW: 272.319062948227
• CID: 5210697
• Update Time: 2025-07-18

4-(3-Fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine

• Inchi： 1S/C10H9FN2O2S2/c1-17(14,15)9-8(13-10(12)16-9)6-3-2-4-7(11)5-6/h2-5H,1H3,(H2,12,13)
• InChI Key： QTOADSOMLVAHEM-UHFFFAOYSA-N
• SMILES： S1C(S(C)(=O)=O)=C(C2=CC=CC(F)=C2)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(3-Fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine

4-(3-Fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine: A Promising Compound in Medicinal Chemistry

4-(3-Fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine (CAS No. 1707605-68-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the thiazole class, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The 3-fluorophenyl and methanesulfonyl substituents in the structure of 4-(3-fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine play crucial roles in modulating its pharmacological profile. The fluorine atom introduces electron-withdrawing effects, enhancing the compound's lipophilicity and metabolic stability. Meanwhile, the methanesulfonyl group contributes to the compound's reactivity and binding affinity to specific biological targets.

Recent studies have highlighted the potential of 4-(3-fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, 4-(3-fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine was evaluated for its anti-cancer properties. The results showed that the compound selectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in cell proliferation and survival. The study also highlighted the compound's low toxicity profile, making it a promising candidate for further development as an anti-cancer drug.

The antimicrobial activity of 4-(3-fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine has also been investigated. A research team from a leading pharmaceutical company reported that the compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in microbial metabolism. These findings suggest that 4-(3-fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine could be developed as a new class of antibiotics to combat drug-resistant bacterial infections.

Beyond its direct biological activities, 4-(3-fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine has shown promise as a lead compound for drug discovery and development. Its unique structure provides a scaffold for further chemical modifications to optimize its pharmacological properties. For example, researchers have explored the effects of substituting different functional groups on the thiazole ring and found that these modifications can significantly enhance the compound's potency and selectivity.

The pharmacokinetic properties of 4-(3-fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine have also been studied extensively. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Additionally, the compound exhibits good brain penetration, which is particularly important for treating neurological disorders.

In conclusion, 4-(3-fluoro-phenyl)-5-methanesulfonyl-thiazol-2-ylamine (CAS No. 1707605-68-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.